Cas no 898753-06-5 (ethyl 4-(2,4-difluorophenyl)-4-oxo-butanoate)

• Product name: ethyl 4-(2,4-difluorophenyl)-4-oxo-butanoate
• CAS No: 898753-06-5
• MF: C₁₂H₁₂F₂O₃
• MW: 242.21868
• CID: 866972
• PubChem ID: 24727391

ethyl 4-(2,4-difluorophenyl)-4-oxo-butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,4-difluorophenyl)-4-oxo-butanoate
• Ethyl 4-(2,4-difluorophenyl)-4-oxobutyrate
• ETHYL4-(2,4-DIFLUOROPHENYL)-4-OXOBUTYRATE
• MFCD01320281
• 898753-06-5
• ethyl 4-(2,4-difluorophenyl)-4-oxobutanoate
• AKOS005983580
• DTXSID40645616

• MDL： MFCD01320281
• Inchi： InChI=1S/C12H12F2O3/c1-2-17-12(16)6-5-11(15)9-4-3-8(13)7-10(9)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： BETJGRNOWLCZIM-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)C1=C(C=C(C=C1)F)F

Computed Properties

• Exact Mass: 242.07500
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.49080

ethyl 4-(2,4-difluorophenyl)-4-oxo-butanoate Security Information

ethyl 4-(2,4-difluorophenyl)-4-oxo-butanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones